Cas no 2229198-03-0 (2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine)

• Product Name: 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine
• CAS No: 2229198-03-0
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5963742
• PubChem ID: 165740136
• Update Time: 2025-05-23

2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine
• 2229198-03-0
• [2-(5-chloro-2,3-dimethoxyphenyl)cyclopropyl]methanamine
• EN300-1976975

• Inchi： 1S/C12H16ClNO2/c1-15-11-5-8(13)4-10(12(11)16-2)9-3-7(9)6-14/h4-5,7,9H,3,6,14H2,1-2H3
• InChI Key： YIHKJBLXWUYNFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1CC1CN)OC)OC

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2229198-03-0 and Product Name: 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine

The compound with the CAS number 2229198-03-0 and the product name 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a 5-chloro-2,3-dimethoxyphenyl substituent alongside a cyclopropylmethanamine core suggests a compound with distinct electronic and steric properties, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating cyclopropyl motifs. These structures are known for their ability to enhance binding affinity and selectivity in biological targets. The cyclopropylmethanamine moiety in this compound is particularly noteworthy, as it has been shown to interact favorably with various enzymatic and receptor sites. This interaction is critical for modulating biological pathways, which is a key consideration in the design of novel therapeutic agents.

The 5-chloro-2,3-dimethoxyphenyl group further contributes to the compound's pharmacological profile by introducing both electron-withdrawing and electron-donating capabilities. This dual functionality allows for fine-tuning of the molecule's reactivity and binding interactions. Such structural features are often exploited in medicinal chemistry to optimize drug-like properties such as solubility, metabolic stability, and bioavailability. The combination of these elements makes 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine a versatile scaffold for developing new chemical entities (CDNs) with therapeutic potential.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in addressing various therapeutic challenges. For instance, derivatives of this class have been investigated for their roles in inhibiting kinases and other enzymes involved in cancer progression. The structural rigidity provided by the cyclopropane ring enhances binding specificity, while the amine group offers opportunities for further functionalization. This balance of structural features makes the compound an attractive candidate for further exploration.

Moreover, the 5-chloro-2,3-dimethoxyphenyl substituent has been implicated in enhancing pharmacokinetic profiles. Chloro-substituted aromatic rings are commonly found in approved drugs due to their ability to improve metabolic stability and lipophilicity. These properties are crucial for ensuring that a drug remains active within the body long enough to exert its therapeutic effect. The presence of both chlorine and methoxy groups in this compound suggests a careful balance between lipophilicity and polarizability, which are key factors in determining drug efficacy.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Cyclopropylmethanamine derivatives have shown promise in this area due to their ability to disrupt or stabilize protein complexes. The unique geometry of the cyclopropane ring allows for precise positioning within binding pockets, which is essential for interfering with PPIs effectively. This capability is particularly relevant for diseases where aberrant protein interactions play a central role.

The synthesis of 2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine presents an interesting challenge from a synthetic chemistry perspective. The integration of multiple functional groups into a single molecular framework requires careful planning to ensure optimal regioselectivity and yield. Advances in synthetic methodologies have enabled chemists to construct complex molecules with increasing precision, making it feasible to explore intricate structures like this one.

From a computational chemistry standpoint, modeling studies have been instrumental in understanding the interactions between this compound and its potential biological targets. Molecular docking simulations have revealed that the 5-chloro-2,3-dimethoxyphenyl group interacts favorably with hydrophobic pockets in proteins, while the cyclopropylmethanamine moiety engages with polar residues. These insights have guided efforts to optimize the compound's binding affinity and selectivity.

The potential applications of this compound extend beyond oncology. Research indicates that it may also exhibit activity against inflammatory diseases and neurodegenerative disorders. The ability to modulate key biological pathways makes it a valuable tool for investigating disease mechanisms and developing novel therapeutics. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in translational medicine.

In conclusion,2-(5-chloro-2,3-dimethoxyphenyl)cyclopropylmethanamine (CAS No. 2229198-03-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features offer opportunities for developing new drugs with improved efficacy and selectivity. Ongoing research into its pharmacological properties promises to yield valuable insights into disease mechanisms and therapeutic strategies.